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Compound of Interest

Compound Name: 2,4,5-Trimethylphenol

Cat. No.: B3029030 Get Quote

The physical properties of 2,4,5-Trimethylphenol are summarized in the table below. These

constants are critical for its identification, purification, and application in various chemical

syntheses.

Property Value Source(s)

Melting Point ~ -2 °C [1]

Boiling Point 214-216 °C [1]

232 °C [2][3]

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Density ~ 0.96 - 1.0 g/cm³ [1][3]

Appearance
Colorless to pale yellow liquid

or solid
[1][4]

Experimental Protocols
The determination of melting and boiling points are fundamental techniques for characterizing a

chemical compound and assessing its purity. Impurities typically depress the melting point and

broaden its range, while they can elevate the boiling point.
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Melting Point Determination Protocol (Capillary Method)
This method is widely used for its accuracy and the small sample size required.

Apparatus:

Mel-Temp apparatus or Thiele tube[5][6]

Capillary tubes (sealed at one end)[6]

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small quantity of 2,4,5-Trimethylphenol is finely powdered using a

mortar and pestle.[7][8]

Capillary Loading: The open end of a capillary tube is pushed into the powdered sample. The

tube is then tapped gently on a hard surface to compact the solid into the sealed end. A

sample height of 1-2 mm is sufficient.[6][8]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed into the heating

block of a Mel-Temp apparatus or immersed in the oil of a Thiele tube.[5][7]

Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an

approximate melting point. For an accurate measurement, a second determination should be

performed with a slow heating rate of about 2°C per minute, starting from a temperature

approximately 10-15°C below the approximate melting point.[5][9]

Observation and Recording: The melting range is recorded. This begins with the temperature

(T1) at which the first drop of liquid appears and ends with the temperature (T2) at which the

entire sample has completely liquefied.[6] A pure compound will exhibit a sharp melting

range, typically 0.5-1.0°C.[6]
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Boiling Point Determination Protocol (Thiele Tube
Method)
This micro-method is suitable for determining the boiling point of small liquid samples.

Apparatus:

Thiele tube[10]

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Heating liquid (e.g., paraffin oil)

Procedure:

Sample Preparation: Approximately 0.5 mL of liquid 2,4,5-Trimethylphenol is placed into the

small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[10][11]

Apparatus Setup: The test tube is attached to a thermometer with a rubber band. The

assembly is then clamped and lowered into a Thiele tube containing paraffin oil, ensuring the

sample is below the oil level.[10][11]

Heating: The side arm of the Thiele tube is gently and continuously heated. This will cause

the air trapped in the capillary tube to bubble out. Heating is continued until a rapid and

steady stream of bubbles emerges from the capillary's open end.[10][11]

Observation and Recording: The heat source is removed, and the apparatus is allowed to

cool. The stream of bubbles will slow and eventually stop. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.[10][11] This
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temperature corresponds to the point where the external pressure equals the vapor pressure

of the liquid.[12]

Visualization of Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical sample like 2,4,5-Trimethylphenol.
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Caption: Workflow for Physical Property Determination and Purity Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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